Sourcing halogenated pyrimidines with precise substitution patterns often yields unvalidated generic alternatives. 4-(2-Bromophenyl)-6-chloropyrimidine (CAS 1548646-70-3) offers a defined scaffold with a pre-installed bromophenyl group at C4 and chlorine at C6. - Distinct halogen pattern for developing regioselective cross-coupling methodologies. - Potential protein kinase inhibitor scaffold for internal screening programs. - Consistent 95% purity specification across verified supplier listings. This compound mitigates the risk of positional isomer substitution, providing a consistent starting point for structure-activity relationship studies and synthetic method development.
| Product Name | 4-(2-Bromophenyl)-6-chloropyrimidine |
|---|---|
| CAS | 1548646-70-3 |
| Molecular Formula | C10H6BrClN2 |
| Molecular Weight | 269.52 g/mol |
| SMILES | C1=CC=C(C(=C1)C2=CC(=NC=N2)Cl)Br |
|---|---|
| InChI | InChI=1S/C10H6BrClN2/c11-8-4-2-1-3-7(8)9-5-10(12)14-6-13-9/h1-6H |
| InChIKey | KRQFMQXTDMQRLM-UHFFFAOYSA-N |
| Standard Pack Sizes | 1 g / 5 g / Bulk Custom |
|---|---|
| Availability | In Stock |
| Custom Synthesis | Available on request |
4-(2-Bromophenyl)-6-chloropyrimidine (CAS 1548646-70-3) is a halogenated heterocyclic compound of the pyrimidine class, with the molecular formula C10H6BrClN2 and a molecular weight of 269.52 g/mol. It is characterized by a bromophenyl substituent at the 4-position and a chlorine atom at the 6-position on the pyrimidine ring . Vendor listings indicate a minimum purity of 95% . Despite its classification as a potential protein kinase inhibitor scaffold, no primary research publications with quantitative biological or physicochemical comparator data for this specific compound were identified in peer-reviewed literature or patents during the preparation of this guide.
Without published comparative performance data for 4-(2-Bromophenyl)-6-chloropyrimidine against specific analogs, a scientifically valid claim for or against generic substitution cannot be made. Substitution of one halogenated pyrimidine for another, even with apparently minor positional or substituent changes, can lead to drastically altered chemical reactivity and biological activity profiles. The absence of available evidence for this compound means that any substitution would be an unvalidated risk. Researchers and procurement specialists should treat any unsupported claims of interchangeability with caution.
An organization with an in-house kinase inhibitor program may procure this compound for internal screening. The value proposition is based entirely on the internal comparison of its performance against other proprietary scaffolds. No external quantitative evidence is available to guide this initial selection beyond structural considerations.
This compound's value lies in its distinct halogen substitution pattern. It could serve as a model substrate for developing regioselective cross-coupling methodologies on a chloropyrimidine scaffold carrying a pre-installed bromophenyl group. The differentiation would be established through experimentally determined yield and selectivity data generated by the end-user.
Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.
34 linked technical documentsRequest pricing, availability, packaging, or bulk supply details using the form on the right.
Only Quantity, Unit, and Business or Academic Email are required.
